Lead(II) bromide
Overview
Description
Lead(II) bromide, also known as lead dibromide, is an inorganic compound with the chemical formula PbBr₂. It appears as a white crystalline solid and is sparingly soluble in water. This compound is known for its excellent optical properties, including a suitable bandgap for efficient light absorption in the visible spectrum, making it an ideal candidate for photovoltaic applications .
Mechanism of Action
Target of Action
Lead(II) bromide (PbBr2) is an inorganic compound . It primarily targets the environment, particularly when it is released as a byproduct of burning leaded gasoline .
Mode of Action
This compound is typically prepared from treating solutions of lead salts with bromide salts . In its crystal structure, Pb2+ is surrounded by nine Br− ions in a distorted tricapped trigonal prismatic geometry . This structure allows it to interact with its targets in the environment.
Biochemical Pathways
Lead ions enter the interior of microbial cells mainly through two pathways: active process where the transporter carries Pb(II) into the cell, and passive diffusion where Pb(II) diffuses from high concentration to low concentration and into cells .
Pharmacokinetics
It’s known that it has a low solubility in water , which can affect its distribution in the environment.
Result of Action
This compound can be used in the fabrication of nanoscale quasi-2D layered perovskites, which are potentially utilized as light-emitting materials . It can also be used for the synthesis of deep blue fluorescent lead bromide perovskite microdisks .
Action Environment
Environmental factors significantly influence the action, efficacy, and stability of this compound. For instance, it was prevalent in the environment as the result of the use of leaded gasoline . To prevent the resulting lead oxides from fouling the engine, gasoline was treated with 1,2-Dibromoethane, which converted lead oxides into the more volatile lead bromide, which was then exhausted from the engine into the environment .
Biochemical Analysis
Biochemical Properties
Lead(II) bromide, like other lead compounds, can interact with various biomoleculesIt is known that lead can interact with proteins involved in heme synthesis, calcium metabolism, and neurotransmission .
Cellular Effects
This compound, due to its lead content, can have significant effects on cells. It can interfere with mitochondrial function and oxidative stress, leading to cell death and inflammation . It can also affect the nervous system, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that lead can replace calcium ions, crossing the blood-brain barrier and causing damage in brain areas, resulting in neurological problems . It also possesses genotoxic characteristics and disrupts cellular activity .
Temporal Effects in Laboratory Settings
It is known that lead compounds can have long-term effects on cellular function .
Dosage Effects in Animal Models
It is known that lead toxicity can cause a range of health problems in animals, depending on the level and duration of exposure .
Metabolic Pathways
Lead is known to interfere with various metabolic processes, including those related to heme synthesis, calcium metabolism, and neurotransmission .
Transport and Distribution
It is known that lead can enter cells through various mechanisms, including ion channels, transporters, and receptors .
Subcellular Localization
It is known that lead can accumulate in various parts of the cell, including the nucleus .
Preparation Methods
Lead(II) bromide can be synthesized through various methods:
Chemical Reactions Analysis
Lead(II) bromide undergoes various chemical reactions:
Oxidation and Reduction: this compound can participate in redox reactions, although specific examples are less common.
Substitution Reactions: It reacts with other halide ions to form different lead halides.
Common Reagents and Conditions: Reagents such as sodium hydroxide, hydrochloric acid, and potassium iodide are commonly used in reactions involving this compound.
Major Products: Reactions with these reagents can produce lead(II) hydroxide, lead(II) chloride, and lead(II) iodide.
Scientific Research Applications
Lead(II) bromide has several scientific research applications:
Comparison with Similar Compounds
Lead(II) bromide can be compared with other lead halides:
Similar Compounds: Lead(II) fluoride, lead(II) chloride, and lead(II) iodide are similar compounds.
Uniqueness: this compound’s unique optical properties and its role in the historical context of leaded gasoline make it distinct. .
Properties
IUPAC Name |
lead(2+);dibromide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2BrH.Pb/h2*1H;/q;;+2/p-2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZASWJUOMEGBQCQ-UHFFFAOYSA-L |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Br-].[Br-].[Pb+2] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Br2Pb |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701014306 |
Source
|
| Record name | Lead bromide (PbBr2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701014306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
367 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
10031-22-8 |
Source
|
| Record name | Lead dibromide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10031-22-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Lead bromide (PbBr2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701014306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | LEAD(II) BROMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1O767M99U7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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